Cas no 1824074-03-4 (5-Bromo-1-butyl-6-fluoro-1H-benzimidazole Hydrochloride)

• Product Name: 5-Bromo-1-butyl-6-fluoro-1H-benzimidazole Hydrochloride
• CAS No: 1824074-03-4
• MF: C₁₁H₁₃BrClFN₂
• MW: 307.589724302292
• CID: 5719313
• PubChem ID: 56737691
• Update Time: 2026-03-11

5-Bromo-1-butyl-6-fluoro-1H-benzimidazole Hydrochloride Chemical and Physical Properties

Names and Identifiers

• MFCD18914517
• 5-Bromo-1-butyl-6-fluorobenzoimidazole hydrochloride
• 5-Bromo-1-butyl-6-fluorobenzoimidazole, HCl
• 5-bromo-1-butyl-6-fluoro-1H-1,3-benzodiazole hydrochloride
• 1824074-03-4
• 5-Bromo-1-butyl-6-fluoro-1H-benzimidazole Hydrochloride

• Inchi： 1S/C11H12BrFN2.ClH/c1-2-3-4-15-7-14-10-5-8(12)9(13)6-11(10)15;/h5-7H,2-4H2,1H3;1H
• InChI Key： XDLMPPUGLHJPHL-UHFFFAOYSA-N
• SMILES： BrC1C(=CC2=C(C=1)N=CN2CCCC)F.Cl

Computed Properties

• Exact Mass: 305.99347g/mol
• Monoisotopic Mass: 305.99347g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 215
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 17.8Ų

5-Bromo-1-butyl-6-fluoro-1H-benzimidazole Hydrochloride Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 5-Bromo-1-butyl-6-fluoro-1H-benzimidazole Hydrochloride

Comprehensive Overview of 5-Bromo-1-butyl-6-fluoro-1H-benzimidazole Hydrochloride (CAS No. 1824074-03-4)

5-Bromo-1-butyl-6-fluoro-1H-benzimidazole Hydrochloride (CAS No. 1824074-03-4) is a specialized benzimidazole derivative with significant potential in pharmaceutical and agrochemical research. This compound features a unique bromine and fluorine substitution pattern, which enhances its reactivity and binding affinity in biological systems. Researchers are increasingly interested in this molecule due to its structural versatility and potential applications in drug discovery, particularly in targeting enzyme inhibition and receptor modulation.

The benzimidazole core of this compound is a well-known pharmacophore, often associated with antimicrobial, antiviral, and anticancer properties. The addition of a butyl group at the 1-position and a hydrochloride salt form improves its solubility and bioavailability, making it a promising candidate for further development. Recent studies highlight its relevance in addressing drug-resistant infections and chronic inflammatory conditions, aligning with current trends in precision medicine.

In the context of green chemistry, 5-Bromo-1-butyl-6-fluoro-1H-benzimidazole Hydrochloride has garnered attention for its potential as a sustainable synthetic intermediate. Laboratories are exploring eco-friendly synthesis routes to minimize waste and energy consumption, reflecting the growing demand for environmentally responsible chemical processes. This aligns with global initiatives like the UN Sustainable Development Goals (SDGs), particularly in reducing the environmental footprint of pharmaceutical production.

From a computational chemistry perspective, this compound is frequently modeled in molecular docking studies to predict its interactions with biological targets. Its halogen-rich structure makes it a subject of interest in quantitative structure-activity relationship (QSAR) analyses, which are critical for optimizing drug efficacy and safety. These computational approaches are revolutionizing drug design, reducing reliance on in vivo testing and accelerating the development timeline.

The analytical characterization of 5-Bromo-1-butyl-6-fluoro-1H-benzimidazole Hydrochloride typically involves advanced techniques such as NMR spectroscopy, high-resolution mass spectrometry (HRMS), and X-ray crystallography. These methods ensure precise identification and purity assessment, which are essential for regulatory compliance and reproducibility in research. The compound’s stability under various pH conditions and thermal stress is also a key focus, as it impacts formulation strategies for potential therapeutics.

In the agrochemical sector, derivatives of benzimidazole are investigated for their pesticidal and herbicidal activities. The 5-Bromo-1-butyl-6-fluoro variant shows promise in combating crop pathogens while adhering to stricter regulations on chemical residues in food products. This addresses consumer concerns about food safety and the environmental impact of traditional agrochemicals.

As the scientific community continues to explore heterocyclic compounds, 5-Bromo-1-butyl-6-fluoro-1H-benzimidazole Hydrochloride stands out for its multifaceted applications. Its integration into high-throughput screening platforms and combinatorial chemistry libraries further underscores its value in modern research. With ongoing advancements in AI-driven drug discovery, this compound is poised to play a pivotal role in the next generation of therapeutic and agricultural innovations.